N-(4-(4-fluorophenyl)thiazol-2-yl)-3-methylisoxazole-5-carboxamide
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Overview
Description
Scientific Research Applications
Antimicrobial Activity
The compound has shown potential as an antimicrobial agent. It has been synthesized and studied for its pharmacological activities against various bacterial (Gram positive and Gram negative) and fungal species .
Anticancer Activity
The compound has also been studied for its anticancer activity. It has shown promising results against oestrogen receptor positive human breast adenocarcinoma cancer cell line (MCF7) by Sulforhodamine B (SRB) assay .
Antiproliferative Agents
The compound has been used in the synthesis of derivatives that have shown potential as antiproliferative agents. These derivatives have been evaluated for their in vitro antimicrobial activity and anticancer activity .
Molecular Docking Studies
Molecular docking studies have been carried out to study the binding mode of active compounds with receptor using Schrodinger v11.5. The study demonstrated that the compound has the potential to be used as lead compounds for rational drug designing .
Synthesis of Spirocyclic Propionamide Derivative
A novel route for the synthesis of new spirocyclic propionamide derivative has been developed involving N-arylation of pyrazolone using copper (I) iodide catalyst followed by reduction .
Antibacterial Activity
The compound has been synthesized and its in vitro antibacterial activity has been tested against Staphylococcus aureus and Chromobacterium violaceum .
Mechanism of Action
Target of Action
Similar compounds have been known to target enzymes like glucokinase .
Mode of Action
It can be inferred that the compound may interact with its target enzyme, potentially altering its function and leading to changes at the cellular level .
Biochemical Pathways
Similar compounds have been known to influence various biochemical pathways, leading to a range of downstream effects .
Pharmacokinetics
These properties would play a crucial role in determining the bioavailability of the compound .
Result of Action
Similar compounds have shown promising antimicrobial and antiproliferative activities .
Action Environment
Factors such as ph, temperature, and presence of other molecules could potentially influence the action of the compound .
properties
IUPAC Name |
N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]-3-methyl-1,2-oxazole-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10FN3O2S/c1-8-6-12(20-18-8)13(19)17-14-16-11(7-21-14)9-2-4-10(15)5-3-9/h2-7H,1H3,(H,16,17,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VDCXLXJNGMGFMB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NOC(=C1)C(=O)NC2=NC(=CS2)C3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10FN3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
303.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-(4-fluorophenyl)thiazol-2-yl)-3-methylisoxazole-5-carboxamide |
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